2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide

• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: 2,6-dimethoxy-N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]benzamide
• InChI: InChI=1S/C21H26N2O5S/c1-15-11-13-23(14-12-15)29(25,26)17-9-7-16(8-10-17)22-21(24)20-18(27-2)5-4-6-19(20)28-3/h4-10,15H,11-14H2,1-3H3,(H,22,24)
• InChI Key: VDVMTZSONPLRLI-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC

Description

2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide, also known as MP-10, is a novel compound that has been synthesized and studied for its potential use in scientific research. It is a selective agonist of the μ-opioid receptor, which is a protein that plays a key role in pain regulation and reward pathways in the brain.

Mechanism of Action

The mechanism of action of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide involves its binding to the μ-opioid receptor, which leads to the activation of downstream signaling pathways. This results in the inhibition of neurotransmitter release, particularly of substance P, which is involved in pain signaling. 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide also activates the reward pathways of the brain, which contributes to its potential as a treatment for addiction.
Biochemical and Physiological Effects:
2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has been shown to have potent analgesic effects in animal models, with a longer duration of action and fewer side effects than traditional opioids. It has also been shown to reduce drug-seeking behavior in animal models of addiction. However, further studies are needed to determine the safety and efficacy of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide in humans.

Advantages and Limitations for Lab Experiments

One advantage of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide is its high affinity and selectivity for the μ-opioid receptor, which makes it a useful tool for studying the role of this receptor in pain regulation and addiction. However, its potential as a therapeutic agent is limited by its potency and potential for abuse. Additionally, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide. One area of research is the development of new analgesics based on the structure of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide. Another area of research is the use of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide in combination with other drugs for the treatment of addiction. Additionally, further studies are needed to determine the safety and efficacy of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide in humans, as well as its potential for abuse.

Synthesis Methods

The synthesis method of 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide involves several steps, including the coupling of 4-methyl-piperidine-1-sulfonyl chloride with 2,6-dimethoxybenzoyl chloride, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained through recrystallization from a suitable solvent. This method has been optimized to produce high yields of pure 2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide.

Scientific Research Applications

2,6-Dimethoxy-N-[4-(4-methyl-piperidine-1-sulfonyl)-phenyl]-benzamide has been studied for its potential use in scientific research, particularly in the field of pain management. It has been shown to have high affinity and selectivity for the μ-opioid receptor, which makes it a promising candidate for the development of new analgesics. It has also been studied for its potential use in the treatment of addiction, as the μ-opioid receptor is involved in the reward pathways of the brain.